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These application notes provide a detailed overview of two established rodent models for

studying binge-like alcohol consumption: the Intermittent Access Two-Bottle Choice (IA2BC)

model and the Drinking in the Dark (DID) model. The protocols outlined below are based on the

methodologies described in Holgate et al., 2017, and are intended to guide researchers in

setting up and executing these experiments for the preclinical evaluation of potential

therapeutics for alcohol use disorder.

Overview of a Preclinical Experimental Workflow
The following diagram illustrates a typical workflow for evaluating the efficacy of a compound

on voluntary alcohol consumption in rats using either the IA2BC or DID model.
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Figure 1: Experimental workflow for alcohol consumption studies in rats.
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Quantitative Data Summary
The following tables summarize the quantitative data on ethanol and sucrose consumption

from the comparative study of the IA2BC and DID models.

Table 1: Comparison of Ethanol (20%) Consumption in
IA2BC and DID Models[1]

Parameter
Intermittent Access
(IA2BC)

Drinking in the
Dark (DID)

p-value

Consumption per

Session (g/kg)

First 30 min 0.73 ± 0.077 0.81 ± 0.074 0.0130

First 2 hours 1.28 ± 0.098 1.23 ± 0.093 NS

Weekly Consumption

(g/kg/week)
10.56 ± 1.163 8.94 ± 0.687 0.2626

Hourly Consumption

(g/kg/h)
0.14 ± 0.007 0.46 ± 0.013 < 0.0001

Data are presented as mean ± SEM (n=8 per group). NS = Not Significant.

Table 2: Effect of Varenicline (2 mg/kg) on Ethanol (20%)
Consumption in the DID Model[1]

Time Point Vehicle (g/kg) Varenicline (g/kg) p-value

30 min Data not provided Data not provided 0.0003

2 hours Data not provided Data not provided < 0.0101

4 hours Data not provided Data not provided < 0.0232

Varenicline significantly reduced ethanol consumption at 30 minutes and 2 hours compared to

vehicle control (n=8).
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Experimental Protocols
The following are detailed protocols for the Intermittent Access Two-Bottle Choice (IA2BC) and

Drinking in the Dark (DID) models for studying alcohol consumption in rats.

Protocol 1: Intermittent Access Two-Bottle Choice
(IA2BC) Model
Objective: To induce and measure high levels of voluntary ethanol consumption in rats.

Materials:

Male Wistar rats (5 weeks old at the start of the experiment)[1]

Standard rat housing cages

Two drinking bottles per cage

20% (v/v) ethanol solution

Tap water

Animal scale

Procedure:

Habituation: Acclimatize rats to the housing conditions for one week with ad libitum access to

food and two bottles of water.[1]

Ethanol Access: On Mondays, Wednesdays, and Fridays, provide each rat with two bottles:

one containing 20% ethanol and the other containing tap water.[2]

Water Access: On Tuesdays, Thursdays, Saturdays, and Sundays, replace the ethanol bottle

with a second water bottle.

Measurement:
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Weigh the ethanol and water bottles at the beginning of each 24-hour access period and

at 30 minutes, 2 hours, and 24 hours after the start.[2]

Record the body weight of each rat to calculate ethanol consumption in g/kg.

Alternate the position of the ethanol bottle in each session to control for side preference.[2]

Duration: Continue this cycle for the desired duration of the study (e.g., 12 weeks).[1]

Protocol 2: Drinking in the Dark (DID) Model
Objective: To model binge-like ethanol consumption in a limited access paradigm.

Materials:

Male Wistar rats (5 weeks old at the start of the experiment)[1]

Standard rat housing cages

Two drinking bottles per cage

20% (v/v) ethanol solution

Tap water

Animal scale

Procedure:

Habituation: Acclimatize rats to the housing conditions for one week with ad libitum access to

food and two bottles of water.[1]

Ethanol Access:

Three hours into the dark cycle, replace the water bottles with one bottle of 20% ethanol

and one bottle of water.[2]

This access period lasts for 4 hours.
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This procedure is repeated daily from Monday to Friday.

Measurement:

Weigh the ethanol and water bottles at the beginning of the 4-hour access period and at

30 minutes, 2 hours, and 4 hours after the start.[2]

Record the body weight of each rat to calculate ethanol consumption in g/kg.

Duration: Continue this daily procedure for the desired duration of the study (e.g., 12 weeks).

[1]

Protocol 3: Pharmacological Intervention
Objective: To assess the effect of a test compound on ethanol consumption.

Materials:

Rats with a stable baseline of ethanol consumption from either the IA2BC or DID model.

Test compound (e.g., varenicline, 2 mg/kg)[1]

Vehicle solution

Syringes for administration (e.g., intraperitoneal injection)

Procedure:

Baseline: Establish a stable baseline of ethanol consumption in the chosen model.

Administration: Administer the test compound or vehicle at a predetermined time before the

ethanol access period. For example, varenicline (2 mg/kg) or vehicle was administered once

weekly in a pseudorandom order.[1]

Measurement: Measure ethanol and water consumption as described in the respective

model protocols.

Crossover Design: A crossover design where each animal serves as its own control is

recommended. This involves administering the vehicle on one test day and the test
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compound on another, with a sufficient washout period in between.[1]

Signaling Pathways in Alcohol Consumption
Chronic alcohol consumption leads to complex neuroadaptations in various signaling pathways

within the brain's reward and stress systems. The diagram below illustrates some of the key

neurotransmitter systems and intracellular signaling cascades implicated in alcohol addiction.

Figure 2: Signaling pathways involved in alcohol consumption and addiction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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